Cas no 38746-50-8 (2-(4-methylpyridin-2-yl)acetonitrile)

• Product Name: 2-(4-methylpyridin-2-yl)acetonitrile
• CAS No: 38746-50-8
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD09923739
• CID: 1034426
• PubChem ID: 12812206
• Update Time: 2025-05-20

2-(4-methylpyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-Pyridineacetonitrile
• 2-(4-Methylpyridin-2-yl)acetonitrile
• (4-methyl-pyridin-2-yl)-acetonitrile
• 2-cyanomethyl-4-methylpyridine
• 2-cyanomethyl-4-picoline
• 4-Methyl-2-cyanmethylpyridin
• AK131480
• KB-15078
• RL03477
• SureCN702034
• 38746-50-8
• AEGDUGKVESUBLG-UHFFFAOYSA-N
• EN300-1254270
• SCHEMBL702034
• CS-0188313
• J-506078
• SB53283
• MFCD09923739
• D82646
• (4-Methylpyridin-2-yl)acetonitrile
• BS-16730
• DTXSID50510487
• AKOS012506157
• DB-301879
• 2-(4-methylpyridin-2-yl)acetonitrile

• MDL： MFCD09923739
• Inchi： 1S/C8H8N2/c1-7-3-5-10-8(6-7)2-4-9/h3,5-6H,2H2,1H3
• InChI Key： AEGDUGKVESUBLG-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=CC=1CC#N

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(4-methylpyridin-2-yl)acetonitrile

Introduction to 2-(4-methylpyridin-2-yl)acetonitrile (CAS No. 38746-50-8)

2-(4-methylpyridin-2-yl)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 38746-50-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic nitrile derivative features a pyridine core substituted with a methyl group at the 4-position and an acetonitrile moiety at the 2-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of therapeutic agents targeting neurological and inflammatory disorders.

The compound's molecular structure, characterized by a conjugated system of nitrogen and carbon double bonds, contributes to its reactivity and versatility in synthetic chemistry. The presence of the acetonitrile group enhances its solubility in polar organic solvents, facilitating its use in multi-step organic reactions. This property is particularly advantageous in pharmaceutical synthesis, where precise control over reaction conditions is crucial for achieving high yields and purity of the target molecules.

In recent years, 2-(4-methylpyridin-2-yl)acetonitrile has garnered attention for its potential applications in medicinal chemistry. Researchers have been exploring its role as a precursor in the synthesis of novel compounds with therapeutic properties. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on enzymes implicated in pain signaling and neurodegenerative diseases. The pyridine scaffold, a common motif in many bioactive molecules, plays a pivotal role in modulating biological activity by interacting with specific binding sites on target proteins.

One of the most compelling aspects of CAS No. 38746-50-8 is its incorporation into drug discovery programs targeting central nervous system (CNS) disorders. The methylpyridine moiety is known to enhance blood-brain barrier penetration, a critical factor for developing effective treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease. Recent computational studies have suggested that derivatives of this compound may interfere with aberrant protein aggregation pathways, offering a promising avenue for therapeutic intervention.

The chemical synthesis of 2-(4-methylpyridin-2-yl)acetonitrile involves well-established methodologies, including nucleophilic substitution reactions and condensation processes. Advanced techniques such as palladium-catalyzed cross-coupling reactions have further refined its production, enabling higher selectivity and efficiency. These synthetic advancements are essential for scaling up production while maintaining stringent quality control measures required for pharmaceutical applications.

From a regulatory perspective, CAS No. 38746-50-8 is classified as a research chemical rather than a controlled substance, facilitating its use in academic and industrial research settings without stringent licensing requirements. This classification underscores its utility primarily in laboratory-scale investigations rather than large-scale commercial production. However, adherence to good laboratory practices (GLP) is imperative to ensure safety and reproducibility in experimental outcomes.

The pharmacological potential of 2-(4-methylpyridin-2-yl)acetonitrile has also been explored in the context of anti-inflammatory therapies. Preclinical studies have indicated that certain derivatives of this compound may modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators, making them attractive targets for developing anti-inflammatory drugs.

Moreover, the compound's structural diversity allows for modifications that can fine-tune its pharmacokinetic properties. For example, introducing fluorine atoms or other halogen substituents can enhance metabolic stability and binding affinity to biological targets. Such structural optimizations are critical steps in drug development, where subtle changes can significantly impact efficacy and safety profiles.

In conclusion, 2-(4-methylpyridin-2-yl)acetonitrile (CAS No. 38746-50-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.